3-(1-Pyrrolidinylcarbonyl)-1-(3,4,5-trimethoxybenzyl)piperidine

• Molecular Formula: C20H30N2O4
• Molecular Weight: 362.5 g/mol
• IUPAC Name: pyrrolidin-1-yl-[1-[(3,4,5-trimethoxyphenyl)methyl]piperidin-3-yl]methanone
• InChI: InChI=1S/C20H30N2O4/c1-24-17-11-15(12-18(25-2)19(17)26-3)13-21-8-6-7-16(14-21)20(23)22-9-4-5-10-22/h11-12,16H,4-10,13-14H2,1-3H3
• InChI Key: HQLNLOBMQOWZIR-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)CN2CCCC(C2)C(=O)N3CCCC3

Description

3-(1-Pyrrolidinylcarbonyl)-1-(3,4,5-trimethoxybenzyl)piperidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

3-(1-Pyrrolidinylcarbonyl)-1-(3,4,5-trimethoxybenzyl)piperidine has been studied for its potential applications in various fields of research. It has been found to exhibit anti-inflammatory, analgesic, and anti-tumor properties. It has also been studied for its potential use as a therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of 3-(1-Pyrrolidinylcarbonyl)-1-(3,4,5-trimethoxybenzyl)piperidine is not fully understood. However, it has been suggested that the compound acts by inhibiting the activity of certain enzymes and receptors in the body. It has also been found to modulate the levels of certain neurotransmitters in the brain.
Biochemical and Physiological Effects:
Studies have shown that 3-(1-Pyrrolidinylcarbonyl)-1-(3,4,5-trimethoxybenzyl)piperidine exhibits anti-inflammatory and analgesic effects in animal models. It has also been found to inhibit the growth of certain cancer cells in vitro. Additionally, it has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-(1-Pyrrolidinylcarbonyl)-1-(3,4,5-trimethoxybenzyl)piperidine in lab experiments is its potential therapeutic applications. However, the compound is not readily available and can be difficult to synthesize. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for the study of 3-(1-Pyrrolidinylcarbonyl)-1-(3,4,5-trimethoxybenzyl)piperidine. One possible direction is to further investigate its potential therapeutic applications for the treatment of neurodegenerative disorders and cancer. Another direction is to study its mechanism of action in more detail to better understand its effects on the body. Additionally, the synthesis of analogs of the compound may lead to the development of more potent and selective therapeutic agents.

Synthesis Methods

The synthesis of 3-(1-Pyrrolidinylcarbonyl)-1-(3,4,5-trimethoxybenzyl)piperidine has been reported using different methods. One of the most common methods involves the reaction of 3,4,5-trimethoxybenzyl chloride with piperidine, followed by the reaction of the resulting product with pyrrolidine-1-carbonyl chloride. The final product is obtained after purification using column chromatography.